Cas no 56222-36-7 (N,N'-Dimesitylethanediimine)

• Product Name: N,N'-Dimesitylethanediimine
• CAS No: 56222-36-7
• MF: C₂₀H₂₄N₂
• MW: 292.417964935303
• MDL: MFCD06669905
• CID: 349451
• PubChem ID: 3741651
• Update Time: 2025-09-28

N,N'-Dimesitylethanediimine Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(2,4,6-trimethylphenyl)ethane-1,2-diimine
• N,N'-Dimesitylethanediimine
• Benzenamine,N,N'-1,2-ethanediylidenebis2,4,6-trimethyl-,N(E),N'(E)-
• Benzenamine, N,N'-1,2-ethanediylidenebis[2,4,6-trimethyl-
• (N,N'E,N,N'E)-N,N'-(ethane-1,2-diylidene)bis(2,4,6-trimethylaniline)
• YVKAJRYLHIECOK-UHFFFAOYSA-N
• Glyoxal bis(2,4,6-trimethylanil)
• AS1007
• N,N'-Bis(2,4,6-trimethylpheny
• DTXSID00395802
• [N(E),N'(E)]-N,N'-1,2-Ethanediylidenebis[2,4,6-trimethylbenzenamine] (
• SCHEMBL14457987
• SC7SFP5T49
• AMY41537
• N,N'-Bis(2,4,6-trimethylphenyl)ethanediimine
• Benzenamine, N,N'-1,2-ethanediylidenebis(2,4,6-trimethyl-, (N(E),N'(E))-
• UNII-SC7SFP5T49
• SCHEMBL4854841
• AB10148
• 647032-09-5
• SCHEMBL13987030
• Q15634173
• Benzenamine, N,N'-1,2-ethanediylidenebis[2,4,6-trimethyl-, [N(E),N'(E)]-
• (N(E),N'(E))-N,N'-1,2-Ethanediylidenebis(2,4,6-trimethylbenzenamine) (
• E1383
• N,N'-(Ethane-1,2-diylidene)bis(2,4,6-trimethylaniline)
• N,N'-Bis(2,4,6-trimethylphenyl)-1,4-diazabutadiene
• 56222-36-7
• MFCD06669905
• GLYOXAL-BIS(MESITYLIMINE)
• N,N'-bis(2,4,6-trimethylphenyl)-1,4-diaza-1,3-butadiene
• (1E,2E)-N1,N2-Dimesitylethane-1,2-diimine
• N,N'-1,2-Ethanediylidenebis(2,4,6-trimethylbenzenamine)

• MDL： MFCD06669905
• Inchi： 1S/C20H24N2/c1-13-9-15(3)19(16(4)10-13)21-7-8-22-20-17(5)11-14(2)12-18(20)6/h7-12H,1-6H3/b21-7+,22-8+
• InChI Key： YVKAJRYLHIECOK-KVJLFNRQSA-N
• SMILES： N(=C/C=N/C1C(C)=CC(C)=CC=1C)\C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 292.19412
• Monoisotopic Mass: 292.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7
• XLogP3: 5.5

Experimental Properties

• Melting Point: 155.0 to 159.0 deg-C
• PSA: 24.72
• λmax: 365(CH2Cl2)(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N,N'-Dimesitylethanediimine

Exploring N,N'-Dimesitylethanediimine (CAS No. 56222-36-7): Properties, Applications, and Innovations

N,N'-Dimesitylethanediimine (CAS No. 56222-36-7) is a specialized organic compound gaining attention in advanced material science and catalytic research. Its unique molecular structure, featuring mesityl groups attached to an ethanediimine backbone, makes it a versatile building block for ligand design, coordination chemistry, and polymer stabilization. Researchers and industries are increasingly exploring its potential due to its thermal stability and electron-rich properties, which align with trends in sustainable chemistry and green synthesis.

The compound’s CAS registry number 56222-36-7 ensures precise identification in global databases, critical for regulatory compliance and patent applications. As interest grows in high-performance additives and metal-organic frameworks (MOFs), N,N'-Dimesitylethanediimine has emerged as a candidate for tailoring catalytic systems. Its role in asymmetric catalysis—a hot topic in pharmaceutical intermediates—highlights its relevance to drug discovery and chiral synthesis, addressing frequent search queries like "advanced ligands for catalysis" or "nitrogen-based stabilizers."

From a technical perspective, the mesityl substituents in N,N'-Dimesitylethanediimine provide steric hindrance, enhancing selectivity in reactions. This aligns with industry demands for precision chemistry, a trending topic in AI-driven material discovery. Laboratories optimizing photoactive materials or OLED components may find this compound valuable due to its tunable electronic properties, a frequent focus in academic searches such as "organic semiconductors with imine linkages."

Environmental considerations further elevate the compound’s profile. Unlike traditional additives, N,N'-Dimesitylethanediimine’s potential for low-toxicity applications resonates with ESG (Environmental, Social, and Governance) trends. Its stability under oxidative conditions makes it a candidate for energy storage materials, linking to popular searches like "stable organic electrolytes for batteries."

In summary, N,N'-Dimesitylethanediimine (CAS No. 56222-36-7) bridges fundamental research and industrial innovation. Its adaptability to cutting-edge technologies—from catalysis to smart materials—ensures its place in ongoing scientific discourse, while SEO-friendly terms like "bulk-scale imine synthesis" or "non-toxic ligand alternatives" reflect real-world user inquiries.